Cas no 935475-87-9 (N-(pyridin-2-yl)methoxycarbohydrazide)

N-(Pyridin-2-yl)methoxycarbohydrazide is a carbohydrazide derivative featuring a pyridinyl substituent, offering versatile reactivity in synthetic organic chemistry. Its structure combines a hydrazide moiety with a pyridine ring, making it a valuable intermediate for the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals. The compound exhibits strong chelating properties, enabling applications in coordination chemistry and catalysis. Its stability under mild conditions and compatibility with diverse reaction environments enhance its utility in multi-step syntheses. The presence of both nucleophilic (hydrazide) and aromatic (pyridine) functionalities allows for selective modifications, facilitating the development of tailored molecular architectures for research and industrial applications.
N-(pyridin-2-yl)methoxycarbohydrazide structure
935475-87-9 structure
Product Name:N-(pyridin-2-yl)methoxycarbohydrazide
CAS No:935475-87-9
MF:C7H9N3O2
MW:167.165261030197
CID:1122128
PubChem ID:77174879
Update Time:2025-08-04

N-(pyridin-2-yl)methoxycarbohydrazide Chemical and Physical Properties

Names and Identifiers

    • 1-(2-pyridinyl)-Hydrazinecarboxylic acid methyl ester
    • N-(pyridin-2-yl)methoxycarbohydrazide
    • 1-(2-pyridinyl)Hydrazinecarboxylic acid methyl ester
    • EN300-1276006
    • FT-0724066
    • 935475-87-9
    • 1-(2-pyridinyl)Hydrazinecarboxylicacidmethylester
    • DA-00629
    • Inchi: 1S/C7H9N3O2/c1-12-7(11)10(8)6-4-2-3-5-9-6/h2-5H,8H2,1H3
    • InChI Key: GGUVABGRKYXXSW-UHFFFAOYSA-N
    • SMILES: O(C)C(N(C1C=CC=CN=1)N)=O

Computed Properties

  • Exact Mass: 167.069476538g/mol
  • Monoisotopic Mass: 167.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 68.4Ų

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Additional information on N-(pyridin-2-yl)methoxycarbohydrazide

Comprehensive Overview of N-(pyridin-2-yl)methoxycarbohydrazide (CAS No. 935475-87-9): Properties, Applications, and Research Insights

N-(pyridin-2-yl)methoxycarbohydrazide (CAS No. 935475-87-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and functional versatility. This hydrazide derivative combines a pyridine ring with a methoxycarbohydrazide moiety, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions amid global health challenges.

The compound's molecular structure (C7H9N3O2) features a pyridinyl group linked to a carbohydrazide functional group, which enhances its reactivity and binding affinity. This structural configuration is pivotal in medicinal chemistry, where it serves as a scaffold for designing small-molecule drugs. Recent studies highlight its role in targeting protein-protein interactions (PPIs), a hot topic in oncology and neurodegenerative disease research. As the scientific community shifts focus toward precision medicine, compounds like N-(pyridin-2-yl)methoxycarbohydrazide are critical for developing tailored therapies.

In agrochemical applications, CAS 935475-87-9 is investigated for its potential as a plant growth regulator or pesticide intermediate. With the rising emphasis on sustainable agriculture, researchers are optimizing its derivatives to minimize environmental impact while maximizing efficacy. The compound's ability to modulate biological pathways in plants aligns with the search for greener alternatives to traditional agrochemicals, a trend driven by consumer demand for organic produce and stricter regulatory policies.

Synthetic methodologies for N-(pyridin-2-yl)methoxycarbohydrazide often involve condensation reactions between pyridine-2-carbohydrazide and methoxycarbonyl reagents. Advanced techniques like microwave-assisted synthesis have improved yield and purity, addressing industrial scalability concerns. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its structural integrity, ensuring compliance with Good Manufacturing Practices (GMP) for pharmaceutical use.

From an SEO perspective, this compound intersects with high-traffic search queries such as "hydrazide derivatives in drug discovery", "pyridine-based bioactive compounds", and "CAS 935475-87-9 applications". Its relevance to AI-driven drug design also taps into trending topics, as machine learning models increasingly predict compound efficacy. By integrating these keywords, this content caters to both academic researchers and industry professionals seeking actionable insights.

Safety and handling of N-(pyridin-2-yl)methoxycarbohydrazide adhere to standard laboratory protocols, with no significant hazards reported under normal conditions. Its stability and solubility profiles (water-soluble in acidic pH) facilitate diverse experimental setups. As regulatory agencies emphasize chemical safety data sheets (SDS), suppliers provide detailed documentation to ensure compliance.

In conclusion, CAS 935475-87-9 exemplifies the intersection of organic synthesis and applied sciences, with broad implications for healthcare and agriculture. Its adaptability to high-throughput screening platforms and compatibility with green chemistry principles position it as a compound of enduring scientific and commercial interest.

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